Cas no 84548-15-2 (1-Cyclohexene-1-carboxaldehyde, 2-hydroxy-4,4-dimethyl-6-oxo-)

• Product name: 1-Cyclohexene-1-carboxaldehyde, 2-hydroxy-4,4-dimethyl-6-oxo-
• CAS No: 84548-15-2
• MF: C₉H₁₂O₃
• MW: 168.18978
• CID: 666966
• PubChem ID: 4419917

1-Cyclohexene-1-carboxaldehyde, 2-hydroxy-4,4-dimethyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxaldehyde, 2-hydroxy-4,4-dimethyl-6-oxo-
• 2-(hydroxymethylidene)-5,5-dimethylcyclohexane-1,3-dione
• ST50975187
• DTXSID60403093
• 84548-15-2
• AKOS022637591
• 2-formyl-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• SCHEMBL7648836

• Inchi： InChI=1S/C9H12O3/c1-9(2)3-7(11)6(5-10)8(12)4-9/h5,10H,3-4H2,1-2H3
• InChI Key： IBJHHTXBSACNEB-UHFFFAOYSA-N
• SMILES： CC1(CC(=O)C(=CO)C(=O)C1)C

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų